Cas no 1334375-01-7 (2-methyl-6-4-(6-phenylpyrimidin-4-yl)piperazine-1-carbonyl-2,3-dihydropyridazin-3-one)

• Product Name: 2-methyl-6-4-(6-phenylpyrimidin-4-yl)piperazine-1-carbonyl-2,3-dihydropyridazin-3-one
• CAS No: 1334375-01-7
• MF: C₂₀H₂₀N₆O₂
• MW: 376.411803245544
• CID: 6433001
• PubChem ID: 56724570
• Update Time: 2024-01-15

2-methyl-6-4-(6-phenylpyrimidin-4-yl)piperazine-1-carbonyl-2,3-dihydropyridazin-3-one Chemical and Physical Properties

Names and Identifiers

• 2-methyl-6-4-(6-phenylpyrimidin-4-yl)piperazine-1-carbonyl-2,3-dihydropyridazin-3-one
• AKOS024534147
• 2-methyl-6-[4-(6-phenylpyrimidin-4-yl)piperazine-1-carbonyl]pyridazin-3-one
• 2-methyl-6-[4-(6-phenylpyrimidin-4-yl)piperazine-1-carbonyl]-2,3-dihydropyridazin-3-one
• VU0533842-1
• 1334375-01-7
• 2-methyl-6-(4-(6-phenylpyrimidin-4-yl)piperazine-1-carbonyl)pyridazin-3(2H)-one
• F6166-0195

• Inchi： 1S/C20H20N6O2/c1-24-19(27)8-7-16(23-24)20(28)26-11-9-25(10-12-26)18-13-17(21-14-22-18)15-5-3-2-4-6-15/h2-8,13-14H,9-12H2,1H3
• InChI Key： ZCEUVEDOVVWLHX-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(N(C)N=1)=O)N1CCN(C2C=C(C3C=CC=CC=3)N=CN=2)CC1

Computed Properties

• Exact Mass: 376.16477390g/mol
• Monoisotopic Mass: 376.16477390g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 3
• Complexity: 649
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 82Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Phenylpyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Phenylpyrimidines